2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H13F3N4O2S/c1-10-3-2-8-24-14(10)22-15(23-16(24)26)27-9-13(25)21-12-6-4-11(5-7-12)17(18,19)20/h2-8H,9H2,1H3,(H,21,25)
• InChI Key: AIQJEOQSMJGHRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H13F3N4O2S
• Molecular Weight: 394.4 g/mol

Description

This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Molecular Structure Analysis

The molecular formula of this compound is C17H13F3N4O2S. It contains a trifluoromethyl group attached to a phenyl ring, which is linked to a pyrido[1,2-a][1,3,5]triazin-2-yl moiety via a sulfanyl group.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 394.37. Other specific physical and chemical properties were not found in the available resources.

Scientific Research Applications

Medicinal Chemistry

The compound has potential applications in medicinal chemistry due to its structural features that may allow for interaction with various biological targets. . The presence of the trifluoromethylphenyl group could enhance the compound’s ability to penetrate biological membranes, potentially increasing its effectiveness as a medicinal agent.

Bioorganic Chemistry

In bioorganic chemistry, the compound’s reactivity could be harnessed for the synthesis of complex molecules. The pyrido[1,2-a][1,3,5]triazin moiety might participate in various organic transformations, contributing to the development of new synthetic routes for bioactive molecules. .

Catalysis

The compound could serve as a ligand or a catalyst in various chemical reactions due to its potential to form stable complexes with metals. . Such catalytic processes are valuable in the synthesis of fine chemicals and pharmaceuticals.

Safety and Hazards

This compound is intended for research use only and is not intended for human or veterinary use.

Future Directions

It is expected that many novel applications of TFMP derivatives, like this compound, will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.